![molecular formula C16H13ClN2O B2485925 2-(5-(4-chlorophenyl)-1H-pyrazol-3-yl)-4-methylphenol CAS No. 75201-06-8](/img/structure/B2485925.png)
2-(5-(4-chlorophenyl)-1H-pyrazol-3-yl)-4-methylphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-(4-chlorophenyl)-1H-pyrazol-3-yl)-4-methylphenol is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is commonly referred to as "CMPD22" and has been found to possess several interesting properties that make it a promising candidate for further investigation.
Scientific Research Applications
Anticancer and Antimicrobial Properties
- A study highlighted the synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines, including derivatives similar to 2-(5-(4-chlorophenyl)-1H-pyrazol-3-yl)-4-methylphenol, demonstrating significant anticancer and antimicrobial activities. The synthesized compounds showed high potency in anticancer activity tests and performed well against various pathogenic strains, suggesting their potential in overcoming microbe resistance to pharmaceutical drugs (Kanubhai D. Katariya, Dushyanth R. Vennapu, Shailesh R. Shah, 2021).
Structural and Molecular Docking Studies
- Another research focused on the synthesis and structural characterization of isostructural compounds, including a variant of the chemical of interest, showcasing their planar molecular structure apart from certain groups positioned roughly perpendicular to the main molecular plane. These findings provide insights into the molecular architecture that could influence the compound's biological activity (B. Kariuki, B. F. Abdel-Wahab, G. El‐Hiti, 2021).
Hydrogen-Bonded Chains Analysis
- Research into the hydrogen-bonded chains in related compounds demonstrated how molecular interactions could play a crucial role in the stability and biological activity of these compounds. This understanding is vital for drug design and development processes (Jorge Trilleras, J. Quiroga, J. Cobo, J. N. Low, C. Glidewell, 2005).
Molecular Docking and Quantum Chemical Calculations
- Studies incorporating molecular docking and quantum chemical calculations of related compounds, such as 4-methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) PHENYL)-4, 5-dihydro-1H-pyrazol-1-yl]- 1, 3-thiazol-4-yl}phenol, have been undertaken to explore their biological effects. These studies predict molecular docking results, offering a pathway to understanding the compound's interactions with biological targets (A. Viji, V. Balachandran, S. Babiyana, B. Narayana, Vinutha V. Saliyan, 2020).
Novel Pyrazole Derivatives as Antimicrobial and Anticancer Agents
- The synthesis of novel pyrazole derivatives, including those with structures similar to the chemical of interest, revealed significant antimicrobial and anticancer activities. Some compounds exhibited higher anticancer activity than the reference drug, showcasing the therapeutic potential of these molecules (H. Hafez, Abdel-Rhman B. A. El-Gazzar, S. Al-Hussain, 2016).
Future Directions
Properties
IUPAC Name |
2-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-4-methylphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O/c1-10-2-7-16(20)13(8-10)15-9-14(18-19-15)11-3-5-12(17)6-4-11/h2-9,20H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YENSOAXOCQPRKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.